Cas no 1637430-83-1 ((3R)-3-fluoro-3-methylpyrrolidine)

• Product Name: (3R)-3-fluoro-3-methylpyrrolidine
• CAS No: 1637430-83-1
• MF: C₅H₁₀FN
• MW: 103.138004779816
• CID: 5102266
• Update Time: 2026-03-03

(3R)-3-fluoro-3-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• (R)-3-fluoro-3-methylpyrrolidine
• Pyrrolidine, 3-fluoro-3-methyl-, (3R)-
• (3R)-3-fluoro-3-methylpyrrolidine

• Inchi： 1S/C5H10FN/c1-5(6)2-3-7-4-5/h7H,2-4H2,1H3/t5-/m1/s1
• InChI Key： OKAPCSXSRDTDMC-RXMQYKEDSA-N
• SMILES： N1CC[C@](F)(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3R)-3-fluoro-3-methylpyrrolidine

Recent Advances in the Application of (3R)-3-fluoro-3-methylpyrrolidine (CAS: 1637430-83-1) in Chemical Biology and Pharmaceutical Research

The compound (3R)-3-fluoro-3-methylpyrrolidine (CAS: 1637430-83-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This fluorinated pyrrolidine derivative serves as a versatile building block in medicinal chemistry, particularly in the design of novel drug candidates targeting central nervous system (CNS) disorders and other diseases. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, with a focus on improving pharmacokinetic properties and target selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effective incorporation of (3R)-3-fluoro-3-methylpyrrolidine into dopamine D3 receptor antagonists, resulting in compounds with enhanced blood-brain barrier permeability and receptor subtype selectivity. The fluorine atom at the 3-position was found to play a crucial role in modulating the conformational flexibility of the pyrrolidine ring, thereby influencing receptor binding affinity. This research highlights the compound's potential in developing next-generation neuropharmaceuticals with improved safety profiles.

In the realm of radiopharmaceuticals, (3R)-3-fluoro-3-methylpyrrolidine has shown promise as a precursor for ¹⁸F-labeled PET tracers. A recent investigation published in Nuclear Medicine and Biology reported the successful radiosynthesis of a novel tau protein imaging agent utilizing this scaffold. The compound's metabolic stability and favorable in vivo distribution properties make it particularly suitable for neuroimaging applications, offering potential advancements in the diagnosis of neurodegenerative diseases such as Alzheimer's.

From a synthetic chemistry perspective, several innovative approaches to the preparation of (3R)-3-fluoro-3-methylpyrrolidine have been developed. A 2024 paper in Organic Letters described an asymmetric catalytic fluorination method that significantly improves the enantioselectivity and yield of the target compound. This methodological advancement addresses previous challenges in obtaining the (3R)-enantiomer with high optical purity, facilitating its broader application in drug discovery programs.

Ongoing research continues to explore the therapeutic potential of derivatives containing the (3R)-3-fluoro-3-methylpyrrolidine moiety. Preliminary results from preclinical studies suggest its applicability in developing novel antiviral agents, particularly against RNA viruses. The fluorinated pyrrolidine structure appears to interfere with viral polymerase activity while maintaining favorable toxicity profiles in mammalian cells, as reported in recent bioassay data.

As the pharmaceutical industry increasingly focuses on fluorine-containing compounds for their enhanced metabolic stability and membrane permeability, (3R)-3-fluoro-3-methylpyrrolidine (CAS: 1637430-83-1) is positioned to play a significant role in future drug development. Current research efforts are expanding its applications beyond CNS targets to include oncology, inflammation, and infectious diseases, making it a compound of considerable interest across multiple therapeutic areas.